![molecular formula C25H26FN3O5 B2638837 Ethyl 4-(2-((4-butylphenyl)amino)-2-oxoethoxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate CAS No. 899975-27-0](/img/structure/B2638837.png)
Ethyl 4-(2-((4-butylphenyl)amino)-2-oxoethoxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 4-(2-((4-butylphenyl)amino)-2-oxoethoxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C25H26FN3O5 and its molecular weight is 467.497. The purity is usually 95%.
BenchChem offers high-quality Ethyl 4-(2-((4-butylphenyl)amino)-2-oxoethoxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 4-(2-((4-butylphenyl)amino)-2-oxoethoxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
The chemical compound has been a subject of research for its synthesis and potential applications. In one study, the compound was synthesized and characterized through various analytical techniques, including FT-IR, thermogravimetric analysis (TGA), differential thermal analysis (DTA), UV-Visible, and single-crystal X-ray diffraction. The structural analysis revealed the compound crystallizes in the orthorhombic space group with detailed unit-cell parameters. The crystal structure was determined by direct methods using single-crystal X-ray diffraction data and refined to a final R-value, indicating a precise understanding of its molecular structure (Sapnakumari et al., 2014).
Chemical Reactions and Properties
The compound has been involved in various chemical reactions to form other derivatives, showcasing its versatility in chemical synthesis. For instance, it was used to create different heterocyclic compounds, which were then analyzed through analytical and spectral studies. The antimicrobial activity of these compounds against various bacteria and fungi was evaluated, revealing their potential as antimicrobial agents (Sarvaiya et al., 2019). Additionally, another study synthesized a similar compound and analyzed its antioxidant properties. The research showed that certain derivatives exhibited significant antimicrobial and antioxidant activities, highlighting the compound's potential in pharmaceutical applications (Dey et al., 2022).
Crystal Structure Analysis
The crystal structure of a related compound was synthesized and determined, providing insights into its molecular arrangement and interactions. The study detailed the crystal's symmetry, unit-cell parameters, and the hydrogen interactions that stabilize the crystal structure. Such analyses are crucial for understanding the compound's properties and potential applications in various fields (Kumar et al., 2018).
properties
IUPAC Name |
ethyl 4-[2-(4-butylanilino)-2-oxoethoxy]-1-(4-fluorophenyl)-6-oxopyridazine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26FN3O5/c1-3-5-6-17-7-11-19(12-8-17)27-22(30)16-34-21-15-23(31)29(20-13-9-18(26)10-14-20)28-24(21)25(32)33-4-2/h7-15H,3-6,16H2,1-2H3,(H,27,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAXYIFZEGVNALD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)NC(=O)COC2=CC(=O)N(N=C2C(=O)OCC)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26FN3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
467.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-(2-((4-butylphenyl)amino)-2-oxoethoxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.